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Compound of Interest

Compound Name: IAA65

Cat. No.: B15616835

Application Notes and Protocols for IAA65

For Researchers, Scientists, and Drug Development Professionals

Introduction

IAAGS is a potent inhibitor of T-type calcium channels, which are low voltage-activated calcium
channels involved in a variety of physiological processes.[1] Due to their role in neuronal
excitability, T-type calcium channels are a key target in epilepsy research.[2][3][4] IAA65 has
demonstrated efficacy in reducing the current density generated by T-type Ca2+ channel
activation, making it a valuable tool for studying the role of these channels in cellular function
and disease models.[1] These application notes provide detailed protocols for the dissolution
and preparation of IAA65 for experimental use.

Quantitative Data Summary

The following table summarizes the available quantitative data for IAA65.
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Property Value Reference
Molecular Formula Ci16H13FsNO2 [5]
CAS Number 2987139-96-6 [5]
ICso (T-type calcium channels) 18.9 uM [1]

) ) 50 pM (in differentiated
Effective Concentration [1]
ND7/23 cells)

Recommended Storage -20°C [5]

Dissolution and Stock Solution Preparation

The solubility of IAA65 in various solvents has not been extensively reported. However, for
many small molecule inhibitors, Dimethyl Sulfoxide (DMSO) is a common solvent for creating
high-concentration stock solutions.

Materials:

IAA65 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes
Protocol for Preparing a 10 mM Stock Solution:

o Weighing the Compound: Accurately weigh a small amount of IAA65 powder. For example,
to prepare 1 mL of a 10 mM stock solution, you would need to weigh out 0.3653 mg of IAA65
(Molecular Weight: 365.27 g/mol ).

o Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed IAA65 powder.
For the example above, add 100 pL of DMSO to 0.3653 mg of IAA65.
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Solubilization: Vortex the solution vigorously to ensure the compound is completely
dissolved. Gentle warming (e.g., in a 37°C water bath) may aid in dissolution, but be
cautious of potential degradation. Visually inspect the solution to ensure there are no visible
particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
long-term storage.

Note: Since the maximum solubility of IAA65 in DMSO is not published, it is recommended to
start with a small amount to test for solubility at the desired concentration. If the compound
does not fully dissolve, you may need to prepare a lower concentration stock solution.

Experimental Protocols
Preparation of Working Solutions for Cell-Based Assays

Materials:

e 10 mM IAAG5 stock solution in DMSO

o Appropriate cell culture medium or experimental buffer
Protocol:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM IAA65 stock solution at room
temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your cell culture medium or
experimental buffer to achieve the desired final working concentration. For example, to
prepare a 50 uM working solution from a 10 mM stock, you would perform a 1:200 dilution.

o Example Dilution: Add 1 pL of the 10 mM stock solution to 199 pL of cell culture medium.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This control
should contain the same final concentration of DMSO as the highest concentration of IAA65
used, to account for any effects of the solvent on the cells.
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» Immediate Use: Use the freshly prepared working solutions immediately for your
experiments.

Visualizations
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Caption: Workflow for preparing and using IAA65 in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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